Cas no 2648939-07-3 (ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride)

• Product Name: ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride
• CAS No: 2648939-07-3
• MF: C₁₀H₁₄ClFN₂O₂
• MW: 248.681765079498
• MDL: MFCD34167806
• CID: 5642713
• PubChem ID: 155973186
• Update Time: 2025-07-23

ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride

• MDL： MFCD34167806
• Inchi： 1S/C10H13FN2O2.ClH/c1-2-15-10(14)8(12)5-7-3-4-13-9(11)6-7;/h3-4,6,8H,2,5,12H2,1H3;1H
• InChI Key： RRPOUGIQVJWFST-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(F)=C1)C(N)C(=O)OCC.Cl

Additional information on ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride

Ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride (CAS No. 2648939-07-3): A Comprehensive Overview

Ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride, identified by its CAS number 2648939-07-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery. The unique structural features of this molecule, particularly the presence of an amino group, a fluorinated pyridine moiety, and an ester functionality, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The structure of ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride is characterized by a propanoate ester linked to an amino group, with a 2-fluoropyridine ring attached at the third carbon position. This arrangement imparts specific electronic and steric properties that are critical for its interaction with biological targets. The fluoropyridine moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are key factors in the development of effective drugs.

In recent years, there has been growing interest in the exploration of fluorinated heterocycles as building blocks in drug design. The fluorine atom in these compounds can modulate the pharmacokinetic properties, such as bioavailability and half-life, by influencing solubility and metabolic pathways. The 2-fluoropyridine ring in ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride is expected to play a crucial role in determining its binding interactions with biological targets, potentially leading to the development of compounds with improved therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that molecules containing fluorinated pyridine groups may have utility in oncology, inflammation, and infectious diseases. For instance, studies have shown that fluorinated pyridines can enhance the potency and selectivity of kinase inhibitors, which are widely used in cancer therapy. The amino group in ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride also provides a site for further functionalization, allowing for the development of more complex derivatives with tailored biological activities.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects bioavailability and patient compliance. By converting the free base into its hydrochloride salt, the compound becomes more amenable to formulation into various dosage forms, such as tablets or injectables.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride with greater accuracy. Techniques such as molecular docking and quantum mechanics simulations allow for the virtual screening of large libraries of compounds to identify potential hits with high affinity for target enzymes or receptors. These computational methods have significantly accelerated the drug discovery process by reducing the need for extensive experimental screening.

In addition to computational approaches, experimental techniques such as high-throughput screening (HTS) have been instrumental in evaluating the biological activity of novel compounds. HTS allows for the rapid testing of thousands of compounds against various biological targets, providing valuable data on their potency and selectivity. The integration of HTS data with computational predictions has led to more efficient identification of lead compounds for further development.

The synthesis of ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the ester linkage, fluorination processes to introduce the fluoropyridine moiety, and salt formation to enhance solubility. Advances in synthetic methodologies have enabled chemists to achieve these transformations with greater efficiency and fewer by-products, improving the overall sustainability of drug production.

The pharmacological profile of ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, it has shown potential as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in various autoimmune diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. Ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride represents an early stage candidate that requires extensive characterization before it can be considered for clinical use. However, its unique structural features and promising biological activities make it an attractive molecule for further investigation.

In conclusion, ethyl 2-amino-3-(2-fluoropyridin-4-yl)propanoate hydrochloride (CAS No. 2648939-07-3) is a compound with significant potential in pharmaceutical research. Its structural features, including the amino group, fluorinated pyridine moiety, and ester functionality, contribute to its biological activity and make it a valuable candidate for drug discovery efforts. As research continues to uncover new applications for fluorinated heterocycles in medicine, compounds like this one will play an increasingly important role in addressing unmet medical needs.